Cas no 6311-65-5 (N-(4-methylphenyl)benzenesulfonamide)

N-(4-methylphenyl)benzenesulfonamide structure
6311-65-5 structure
Product Name:N-(4-methylphenyl)benzenesulfonamide
CAS No:6311-65-5
MF:C13H13NO2S
MW:247.3128221035
CID:1647104
PubChem ID:238717
Update Time:2025-04-21

N-(4-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylphenyl)benzenesulfonamide
    • benzenesulfonic acid p-toluidide
    • SBB057387
    • (4-methylphenyl)(phenylsulfonyl)amine
    • benzenesulfonyl p-methylaniline
    • SureCN806766
    • Oprea1_349137
    • N-p-Tolyl-benzolsulfonamid
    • N-(p-tolyl)benzenesulfonamide
    • AC1Q6VUH
    • N-p-tolylbenzenesulfonamide
    • Benzenesulfono-p-toluidide
    • AC1L61MB
    • N-p-tolyl-benzenesulfonamide
    • NSC43235
    • Z45633613
    • SCHEMBL806766
    • NSC-43235
    • benzenesulfonamide, N-(p-tolyl)-
    • HMS1772G01
    • AKOS001096637
    • STL416389
    • CHEMBL360656
    • DTXSID10285922
    • Oprea1_743473
    • EN300-16001
    • N-benzenesulfonyl-p-toluidine
    • CS-0235682
    • N-(4-Methylphenyl)benzenesulfonamide #
    • 6311-65-5
    • G32433
    • MFCD00594268
    • MDL: MFCD00594268
    • Inchi: 1S/C13H13NO2S/c1-11-7-9-12(10-8-11)14-17(15,16)13-5-3-2-4-6-13/h2-10,14H,1H3
    • InChI Key: UOPLDEWGEPWRMH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 247.06679
  • Monoisotopic Mass: 247.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
  • LogP: 3.94960

N-(4-methylphenyl)benzenesulfonamide Pricemore >>

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